Cas no 719-22-2 (2,6-di-tert-butylcyclohexa-2,5-diene-1,4-dione)

2,6-Di-tert-butylcyclohexa-2,5-diene-1,4-dione is a sterically hindered quinone derivative characterized by its robust oxidative stability and electron-accepting properties. The tert-butyl substituents enhance its resistance to degradation, making it suitable for applications requiring long-term stability under oxidative conditions. This compound is commonly employed as an intermediate in organic synthesis, particularly in the preparation of redox-active materials and as a stabilizer in polymer chemistry. Its rigid cyclohexadienedione core facilitates controlled electron transfer processes, while the bulky tert-butyl groups minimize unwanted side reactions. These features make it a valuable reagent in research and industrial settings where precise oxidative transformations are critical.
2,6-di-tert-butylcyclohexa-2,5-diene-1,4-dione structure
719-22-2 structure
Product Name:2,6-di-tert-butylcyclohexa-2,5-diene-1,4-dione
CAS No:719-22-2
MF:C14H20O2
MW:220.307404518127
MDL:MFCD00001591
CID:39714
PubChem ID:24849389
Update Time:2025-10-28

2,6-di-tert-butylcyclohexa-2,5-diene-1,4-dione Chemical and Physical Properties

Names and Identifiers

    • 2,6-Di-tert-butylcyclohexa-2,5-diene-1,4-dione
    • Dibutylpbenzoquinone
    • 2,6-Di-tert-butylbenzoquinone
    • 2,6-Di-tert-butyl-p-benzoquinone
    • 2,6-Di-tert-butyl-1,4-benzoquinone
    • 2,6-Di-tert-butylbenzoquinon
    • 2,6-ditert-butylcyclohexa-2,5-diene-1,4-dione
    • 2,6-Di(tert-butyl)benzo-1,4-quinone
    • 2,6-Di-tert-butyl-p-quinone
    • 2,6-Di-tert-butylquinone
    • 2,6-DI-T-BUTYL-P-BENZOQUINONE
    • 2,5-Cyclohexadiene-1,4-dione, 2,6-bis(1,1-dimethylethyl)-
    • p-Benzoquinone, 2,6-di-tert-butyl-
    • DBQ
    • 2,6-Bis(1,1-dimethylethyl)-2,5-cyclohexadiene-1,4-dione
    • 2,6-Di-t-butyl-1,4-benzoquinone
    • NCGC00248670-01
    • 3,5-DI-TERT-BUTYL-P-BENZOQUINONE
    • Benzoquinone, 2,6-di-(1,1-dimethylethyl)
    • SCHEMBL853674
    • 2,6-DI-T-BUTYL-P-BENZOQUINONE [HSDB]
    • BTB 09891
    • J-507389
    • CCG-49871
    • SR-01000639296-1
    • 2,6-di-tertiary-butyl-p-benzoquinone
    • D2256
    • UNII-4C9D8L0Y0T
    • D90022
    • HMS547M04
    • 2,6-Di-tert-butyl-1,4-benzoquinone, 98%
    • EINECS 211-946-0
    • NSC 14448
    • Maybridge1_002204
    • BIS(1,1-DIMETHYLETHYL)-2,6-CYCLOHEXADIENE-1,4-DIONE, 2,6-
    • 3,5-di-tertiary-butyl-p-benzoquinone
    • 2,6-di-tert-butylbenzo-1,4-quinone
    • 2,6-Di-tert-butyl-[1,4]benzoquinone
    • CS-W013138
    • 719-22-2
    • 3,5-di-tert-butylquinone
    • AKOS015841128
    • BIM-0047946.P001
    • 2,6-Bis-(1,1-Dimethylethyl)-2,5-cycloxehadien-1,4-dione
    • 4C9D8L0Y0T
    • 2,5-Cyclohexadien-1,4-dione, 2,6-bis(1,1-dimethylethyl)-
    • 2,6-bis(1,1-dimethylethyl)-p-benzoquinone
    • DTXCID801493
    • NCGC00258075-01
    • 2, 6-Di-tert-butyl-p-benzoquinone
    • p-Benzoquinone,6-di-tert-butyl-
    • NSC14448
    • 2,6-bis-(1,1-dimethylethyl)-2,5-cyclohexadiene-1,4-dione
    • 2,6-Di-tert.-butyl-1,4-benzoquinone
    • AI3-61049
    • 2,1-dimethylethyl)-2,5-cyclohexadiene-1,4-dione
    • 2,6-ditert.butyl-benzoquinone
    • DTXSID7021493
    • CHEMBL3185121
    • CCRIS 7070
    • 2,6-di-tert-Butyl-para-benzoquinone
    • InChI=1/C14H20O2/c1-13(2,3)10-7-9(15)8-11(12(10)16)14(4,5)6/h7-8H,1-6H
    • FT-0610728
    • 2, 6-Di-tert-butylquinone
    • NSC-14448
    • A837359
    • CBMicro_047944
    • 2,6-di(tertiary-butyl)-p-benzoquinone
    • p-Benzoquinone, 2,6-bis-(1,1-dimethylethyl)
    • 2,6-Ditert-butylbenzo-1,4-quinone #
    • AMY39482
    • HSDB 2775
    • NS00010801
    • 2,6-Ditert-butylbenzo-1,4-quinone (ACD/Name 4.0)
    • 2,6-Ditert-butylbenzo-1,4-quinone
    • CHEBI:89187
    • CAS-719-22-2
    • AS-18524
    • Tox21_200521
    • 2,4-dione, 2,6-bis(1,1-dimethylethyl)-
    • 2,6-bis-tert-Butylbenzoquinone
    • Q27161373
    • 2,6-di(tertiarybutyl)-p-benzoquinone
    • 2,6-Bis(1, 1-dimethylethyl)-2,5-cyclohexadiene-1,4-dione
    • MFCD00001601
    • SY048468
    • 2,6-ditert-butyl-[1,4]benzoquinone
    • DB-020256
    • 2,6Bis(1,1dimethylethyl)2,5cyclohexadiene1,4dione
    • 2,6DitertbutylPbenzoquinone
    • FD33565
    • 2,6Ditertbutylbenzoquinone
    • 2,6Ditertbutylquinone
    • 2,6Ditertbutyl1,4benzoquinone
    • 2,5Cyclohexadiene1,4dione, 2,6bis(1,1dimethylethyl)
    • pBenzoquinone, 2,6ditertbutyl
    • 2,6Ditbutyl1,4benzoquinone
    • 211-946-0
    • 2,6-di-tert-butylcyclohexa-2,5-diene-1,4-dione
    • MDL： MFCD00001591
    • Inchi： 1S/C14H20O2/c1-13(2,3)10-7-9(15)8-11(12(10)16)14(4,5)6/h7-8H,1-6H3
    • InChI Key： RDQSIADLBQFVMY-UHFFFAOYSA-N
    • SMILES： O=C1C(=CC(C=C1C(C)(C)C)=O)C(C)(C)C
    • BRN： 1911512

Computed Properties

  • Exact Mass: 220.14600
  • Monoisotopic Mass: 220.146329876g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 359
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 3.4
  • Topological Polar Surface Area: 34.1

Experimental Properties

  • Color/Form: Yellow crystals.
  • Density: 1.0106 (rough estimate)
  • Melting Point: 66.0 to 69.0 deg-C
  • Boiling Point: 75-80 °C (0.7 mmHg)
  • Flash Point: >110°(230°F)
  • Refractive Index: 1.4970 (estimate)
  • Water Partition Coefficient: Insoluble in water.
  • PSA: 34.14000
  • LogP: 3.08320
  • Solubility: Not determined

2,6-di-tert-butylcyclohexa-2,5-diene-1,4-dione Security Information

2,6-di-tert-butylcyclohexa-2,5-diene-1,4-dione Customs Data

  • HS CODE：2914690090
  • Customs Data：

    China Customs Code:

    2914690090

    Overview:

    2914690090 Other Quinones. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Summary:

    2914690090 other quinones.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

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2,6-di-tert-butylcyclohexa-2,5-diene-1,4-dione Production Method

Production Method 1

6386-38-5 6386-38-5
719-22-2 719-22-2
131692-75-6 131692-75-6
82304-66-3 82304-66-3
Reaction Conditions
1.1 Catalysts: Vanadate(6-), nona-μ-oxotrioxo(pentadeca-μ-oxononaoxononamolybdate)[μ12-[phospha… Solvents: Methanol
Reference
Catalytic oxidation of 4-oxoalkyl-substituted 2,6-di-tert-butylphenol in the presence of trivanadium molybdophosphoric heteropolyacids
Titova, T. F.; et al, Zhurnal Prikladnoi Khimii (Sankt-Peterburg, 1990, 63(8), 1761-5

Production Method 2

6386-38-5 6386-38-5
719-22-2 719-22-2
131692-74-5 131692-74-5
82304-66-3 82304-66-3
Reaction Conditions
1.1 Catalysts: Vanadate(6-), nona-μ-oxotrioxo(pentadeca-μ-oxononaoxononamolybdate)[μ12-[phospha… Solvents: Benzene
Reference
Catalytic oxidation of 4-oxoalkyl-substituted 2,6-di-tert-butylphenol in the presence of trivanadium molybdophosphoric heteropolyacids
Titova, T. F.; et al, Zhurnal Prikladnoi Khimii (Sankt-Peterburg, 1990, 63(8), 1761-5

2,6-di-tert-butylcyclohexa-2,5-diene-1,4-dione Raw materials

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Amadis Chemical Company Limited
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(CAS:719-22-2)2,6-di-tert-butylcyclohexa-2,5-diene-1,4-dione
Order Number:A837359
Stock Status:in Stock
Quantity:500g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 06:39
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Tiancheng Chemical (Jiangsu) Co., Ltd
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(CAS:719-22-2)2，6-Di-tert-butyl-p-benzoquinone
Order Number:LE13759
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:09
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(CAS:719-22-2)2,6-di-tert-butylcyclohexa-2,5-diene-1,4-dione
A837359
Purity:99%
Quantity:500g
Price ($):575.0
Email
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:719-22-2)2，6-Di-tert-butyl-p-benzoquinone
LE13759
Purity:99%
Quantity:25KG,200KG,1000KG
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